Cas no 807628-69-9 (Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl-)

• Product name: Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl-
• CAS No: 807628-69-9
• MF: C₁₂H₁₃NO₃
• MW: 219.23652
• CID: 715011
• PubChem ID: 11287440

Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl-
• Benzonitrile, 3-formyl-4,6-dimethoxy-2,5-dimethyl- (9CI)
• 807628-69-9
• 3-Formyl-4,6-dimethoxy-2,5-dimethylbenzonitrile

• Inchi： InChI=1S/C12H13NO3/c1-7-9(5-13)11(15-3)8(2)12(16-4)10(7)6-14/h6H,1-4H3
• InChI Key： XHAWUDHCKWXZMW-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(C(=C1C#N)OC)C)OC)C=O

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų